5-(furan-2-yl)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)isoxazole-3-carboxamide
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Description
5-(furan-2-yl)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C16H11N3O4S and its molecular weight is 341.34. The purity is usually 95%.
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Scientific Research Applications
Fungicidal Activity
Research has shown the synthesis of aromatic heterocyclic carboxamides and their fungicidal activity, highlighting the importance of structural modifications to enhance activity against specific fungi. Studies on positional isomers of carboxamides demonstrate the significance of molecular structure in determining fungicidal efficacy, with certain derivatives showing high activity against gray mold (Banba, Yoshikawa, & Katsuta, 2013).
Antiprotozoal Agents
Novel compounds, including imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, have been synthesized and evaluated for their antiprotozoal properties. These compounds exhibit significant activity against protozoal infections, showcasing potential for therapeutic applications (Ismail, Brun, Wenzler, Tanious, Wilson, & Boykin, 2004).
Nematicidal and Antimicrobial Activity
A series of novel compounds have been synthesized and shown to possess nematicidal and antimicrobial activities, indicating their potential in agricultural and pharmaceutical applications. The efficacy of these compounds against nematodes and various bacterial and fungal pathogens underscores the versatility of furan and thiophene-based molecules in developing new pesticides and antimicrobial agents (Reddy, Rao, Yakub, & Nagaraj, 2010).
Electrophilic Substitution Reactions
Studies on the synthesis and electrophilic substitution reactions of furan-thiazole and furan-quinoline derivatives contribute to the understanding of the chemical reactivity and potential applications of these heterocyclic systems in the synthesis of complex molecules. These findings are crucial for the development of new materials and pharmaceuticals (Aleksandrov & El’chaninov, 2017).
Antioxidant Agents
Research on chalcone derivatives that include furan and thiophene moieties has revealed their potential as potent antioxidant agents. The synthesis and evaluation of these compounds for their antioxidant activity highlight the role of furan and thiophene in designing molecules with enhanced radical scavenging properties (Prabakaran, Manivarman, & Bharanidharan, 2021).
Properties
IUPAC Name |
5-(furan-2-yl)-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N3O4S/c20-16(11-8-13(22-19-11)12-3-1-5-21-12)17-9-10-7-14(23-18-10)15-4-2-6-24-15/h1-8H,9H2,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCMOQQSSRVPAFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=CC(=NO2)C(=O)NCC3=NOC(=C3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.